MRSA

Description

MRSA (Methicillin-resistant Staphylococcus aureus) is a type of staph bacteria that has become resistant to many of the antibiotics commonly used to treat ordinary staph infections, such as methicillin, amoxicillin, penicillin, and oxacillin. It can cause a range of infections, from skin infections to more severe conditions like pneumonia, bloodstream infections, and surgical site infections, particularly in healthcare settings or among individuals with weakened immune systems.